methyl 2-amino-4-(3-chlorophenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-amino-4-(3-chlorophenyl)-7-methyl-5-oxo-4,6-dihydropyrano[3,2-c]pyridine-3-carboxylate
• InChI: InChI=1S/C17H15ClN2O4/c1-8-6-11-13(16(21)20-8)12(9-4-3-5-10(18)7-9)14(15(19)24-11)17(22)23-2/h3-7,12H,19H2,1-2H3,(H,20,21)
• InChI Key: FZZQRAUCQVQISZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C(=O)OC)C3=CC(=CC=C3)Cl)C(=O)N1
• Molecular Formula: C17H15ClN2O4
• Molecular Weight: 346.8 g/mol
• CAS No.: 758704-21-1

Description

Methyl 2-amino-4-(3-chlorophenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C17H15ClN2O4 and its molecular weight is 346.77. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

The synthesis of related compounds involves various chemical reactions that highlight their versatility and potential for generating a wide range of derivatives. For instance, ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates can be converted into several derivatives, including pyrano-[2,3-c]pyrazole and isoxazolo[3,4-b]pyridine, showcasing the synthetic flexibility of this chemical scaffold (Harb et al., 1989). Additionally, the modification of pyrano[3,2-c]chromene-3-carb­oxyl­ate through reactions catalyzed by KF-montmorillonite demonstrates the adaptability of these compounds in synthesizing new chemical entities with potential for further exploration (Shi et al., 2005).

Anticonvulsant Properties

Structural analysis of certain derivatives, such as anticonvulsant enaminones, reveals the importance of hydrogen bonding and molecular conformations in their biological activity. These findings underscore the potential of similar compounds in the development of new therapeutic agents (Kubicki et al., 2000).

Antimicrobial and Anticancer Activities

Some derivatives exhibit significant antimicrobial and anticancer activities. Novel pyrazole derivatives have shown higher anticancer activity compared to reference drugs in certain cases, highlighting the therapeutic potential of these compounds (Hafez et al., 2016). Such research underscores the importance of exploring the biological activities of methyl 2-amino-4-(3-chlorophenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate derivatives for potential pharmaceutical applications.